CHMFL-FLT3-122
CHMFL-FLT3-122
CHMFL-FLT3-122 is a potent and orally available FLT3 kinase inhibitor for FLT3-ITD positive acute myeloid leukemia. In vivo CHMFL-FLT3-122 significantly suppressed the tumor growth in MV4-11 cell inoculated xenograft model (50 mg/kg) without exhibiting obvious toxicity.
Brand Name:
Vulcanchem
CAS No.:
1839150-56-9
VCID:
VC0523581
InChI:
InChI=1S/C26H29N7O2/c1-31(2)16-22(34)32-14-6-7-19(15-32)33-26-23(25(27)28-17-29-26)24(30-33)18-10-12-21(13-11-18)35-20-8-4-3-5-9-20/h3-5,8-13,17,19H,6-7,14-16H2,1-2H3,(H2,27,28,29)/t19-/m1/s1
SMILES:
CN(C)CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Molecular Formula:
C26H29N7O2
Molecular Weight:
471.57
CHMFL-FLT3-122
CAS No.: 1839150-56-9
Inhibitors
VCID: VC0523581
Molecular Formula: C26H29N7O2
Molecular Weight: 471.57
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1839150-56-9 |
---|---|
Product Name | CHMFL-FLT3-122 |
Molecular Formula | C26H29N7O2 |
Molecular Weight | 471.57 |
IUPAC Name | 1-[(3R)-3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]-2-(dimethylamino)ethanone |
Standard InChI | InChI=1S/C26H29N7O2/c1-31(2)16-22(34)32-14-6-7-19(15-32)33-26-23(25(27)28-17-29-26)24(30-33)18-10-12-21(13-11-18)35-20-8-4-3-5-9-20/h3-5,8-13,17,19H,6-7,14-16H2,1-2H3,(H2,27,28,29)/t19-/m1/s1 |
Standard InChIKey | IZNAFSDUTMZGSF-LJQANCHMSA-N |
SMILES | CN(C)CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N |
Appearance | Solid powder |
Description | CHMFL-FLT3-122 is a potent and orally available FLT3 kinase inhibitor for FLT3-ITD positive acute myeloid leukemia. In vivo CHMFL-FLT3-122 significantly suppressed the tumor growth in MV4-11 cell inoculated xenograft model (50 mg/kg) without exhibiting obvious toxicity. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | CHMFL-FLT3-122; CHMFL FLT3 122; CHMFLFLT3122; |
Reference | 1: Li X, Wang A, Yu K, Qi Z, Chen C, Wang W, Hu C, Wu H, Wu J, Zhao Z, Liu J, Zou F, Wang L, Wang B, Wang W, Zhang S, Liu J, Liu Q. Discovery of (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-2-(dimethylamino)ethanone (CHMFL-FLT3-122) as a Potent and Orally Available FLT3 Kinase Inhibitor for FLT3-ITD Positive Acute Myeloid Leukemia. J Med Chem. 2015 Dec 24;58(24):9625-38. doi: 10.1021/acs.jmedchem.5b01611. Epub 2015 Dec 14. PubMed PMID: 26630553. |
PubChem Compound | 121513893 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume